Cas no 2613-38-9 (1,1'-Biphenyl,2-nitro-4-(trifluoromethyl)-)

1,1'-Biphenyl,2-nitro-4-(trifluoromethyl)- structure
2613-38-9 structure
Product Name:1,1'-Biphenyl,2-nitro-4-(trifluoromethyl)-
CAS No:2613-38-9
MF:C13H8F3NO2
MW:267.203333854675
CID:239804
PubChem ID:11300119
Update Time:2025-09-23

1,1'-Biphenyl,2-nitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,2-nitro-4-(trifluoromethyl)-
    • 2-nitro-1-phenyl-4-(trifluoromethyl)benzene
    • 2-Nitro-4-(trifluoromethyl)biphenyl
    • 2-Nitro-4-trifluoromethyl-biphenyl
    • LogP
    • 2-Nitro-4-(trifluoromethyl)-1,1'-biphenyl
    • Boc-(S)-3-Amino-3-(6-methoxy-3-pyridyl)-propionicacid
    • 2613-38-9
    • SCHEMBL2963618
    • DTXSID60461698
    • AKOS015967001
    • Inchi: 1S/C13H8F3NO2/c14-13(15,16)10-6-7-11(12(8-10)17(18)19)9-4-2-1-3-5-9/h1-8H
    • InChI Key: RLIUGOARJAIJQS-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C2C=CC=CC=2)=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 267.05074
  • Monoisotopic Mass: 267.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.335
  • Boiling Point: 305.2°C at 760 mmHg
  • Flash Point: 138.4°C
  • Refractive Index: 1.535
  • PSA: 43.14

1,1'-Biphenyl,2-nitro-4-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2613-38-9 97%
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2-Nitro-4-(trifluoromethyl)biphenyl
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